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Compound of Interest

Compound Name: CBR-5884

Cat. No.: B1668693 Get Quote

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical

compound extends beyond its application in experiments. The proper disposal of research

chemicals like CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH),

is a critical component of laboratory safety and environmental responsibility. This guide

provides essential, immediate safety and logistical information for the proper disposal of CBR-
5884, ensuring that its final journey is as carefully managed as its synthesis and use.

Immediate Safety and Disposal Plan
CBR-5884, due to its chemical nature as a thiocyanate-containing organic compound, must be

treated as hazardous waste. Improper disposal can lead to environmental contamination and

potential health hazards. The primary and most crucial step is to handle all CBR-5884 waste

through a licensed hazardous waste disposal service. Under no circumstances should CBR-
5884 or its solutions be disposed of down the drain.

Key Chemical and Safety Data
A comprehensive understanding of a compound's properties is fundamental to its safe handling

and disposal. The following table summarizes the key quantitative data for CBR-5884.
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Property Value Reference

Molecular Formula C₁₄H₁₂N₂O₄S₂ --INVALID-LINK--

Molecular Weight 336.4 g/mol --INVALID-LINK--

Solubility Soluble in DMSO and DMF --INVALID-LINK--

Physical Form Crystalline solid --INVALID-LINK--

Storage Store at -20°C --INVALID-LINK--

Detailed Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of CBR-5884. This protocol is designed for implementation by trained laboratory personnel in a

controlled environment.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat when handling CBR-5884 waste.

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated CBR-5884 powder and any materials contaminated with

the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled, dedicated

hazardous waste container. The container should be made of a material compatible with

organic compounds.

Liquid Waste: CBR-5884 is commonly dissolved in solvents like Dimethyl Sulfoxide (DMSO)

or Dimethylformamide (DMF).[1] Collect all solutions containing CBR-5884 in a separate,

sealed, and clearly labeled hazardous waste container.

Important: Do not mix CBR-5884 waste with other waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

Incompatible chemicals can lead to dangerous reactions.[2] Thiocyanate compounds, for

instance, can react with strong acids to produce highly toxic hydrogen cyanide gas.[3]
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3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"CBR-5884," and the primary solvent used (e.g., "CBR-5884 in DMSO"). Include the date of

waste accumulation and the responsible researcher's name.

4. Storage of Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials, particularly strong acids.[2] Follow your institution's

guidelines for the temporary storage of hazardous waste.

5. Professional Disposal:

Contact your institution's EHS department or a certified hazardous waste disposal company

to arrange for the pickup and proper disposal of the collected CBR-5884 waste.[4] Provide

them with the Safety Data Sheet (SDS) for CBR-5884 to ensure they have all the necessary

information for safe handling and transport.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CBR-5884.
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Start: CBR-5884 Waste Generation

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Segregate Waste
(Solid vs. Liquid)

Solid Waste:
Unused powder, contaminated materials

 Solid

Liquid Waste:
Solutions in DMSO or DMF

 Liquid

Step 3: Label Solid Waste Container Step 4: Label Liquid Waste Container

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of CBR-5884.

By adhering to these procedures, researchers can ensure the safe and environmentally

conscious disposal of CBR-5884, upholding the principles of responsible laboratory practice
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from the beginning of an experiment to its very end.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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